Cas no 416869-09-5 (3-Chloro-4-fluoro-N-(2-methoxybenzyl)aniline)

3-Chloro-4-fluoro-N-(2-methoxybenzyl)aniline structure
416869-09-5 structure
Product Name:3-Chloro-4-fluoro-N-(2-methoxybenzyl)aniline
CAS No:416869-09-5
MF:C14H13ClFNO
MW:265.710526227951
CID:4714051
PubChem ID:784535
Update Time:2024-03-01

3-Chloro-4-fluoro-N-(2-methoxybenzyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-CHLORO-4-FLUORO-N-(2-METHOXYBENZYL)ANILINE
    • 3-chloro-4-fluoro-N-[(2-methoxyphenyl)methyl]aniline
    • Cambridge id 5464649
    • Oprea1_022260
    • 3-Chloro-4-fluoro-N-(2-methoxybenzyl)aniline
    • Inchi: 1S/C14H13ClFNO/c1-18-14-5-3-2-4-10(14)9-17-11-6-7-13(16)12(15)8-11/h2-8,17H,9H2,1H3
    • InChI Key: VFCGJWFRGCWNIE-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)NCC1C=CC=CC=1OC)F

Computed Properties

  • Exact Mass: 265.0669699g/mol
  • Monoisotopic Mass: 265.0669699g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 21.3
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